Cas no 1261993-37-6 (4-(3-Acetylaminophenyl)-3-fluorophenol)

4-(3-Acetylaminophenyl)-3-fluorophenol is a fluorinated aromatic compound featuring both acetylaminophenyl and phenol functional groups. Its structural design, incorporating fluorine substitution, enhances its potential utility in pharmaceutical and agrochemical applications, where fluorinated compounds often exhibit improved metabolic stability and bioavailability. The acetylaminophenyl moiety may contribute to selective binding interactions, making it a valuable intermediate in drug discovery. The phenol group offers further derivatization opportunities, facilitating the synthesis of more complex molecules. This compound’s well-defined structure and functional group compatibility make it suitable for research in medicinal chemistry and material science, particularly in the development of bioactive molecules.

4-(3-Acetylaminophenyl)-3-fluorophenol structure

1261993-37-6 structure

Product Name:4-(3-Acetylaminophenyl)-3-fluorophenol

CAS No:1261993-37-6

MF:C₁₄H₁₂FNO₂

MW:245.248987197876

MDL:MFCD18313844

CID:2768137

PubChem ID:53219523

Update Time:2025-05-19

4-(3-Acetylaminophenyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

- 4-(3-ACETYLAMINOPHENYL)-3-FLUOROPHENOL
- DTXSID10684355
- MFCD18313844
- 1261993-37-6
- N-(2'-Fluoro-4'-hydroxy[1,1'-biphenyl]-3-yl)acetamide
- 4-(3-Acetylaminophenyl)-3-fluorophenol, 95%
- 4-(3-Acetylaminophenyl)-3-fluorophenol
- MDL： MFCD18313844
- Inchi： 1S/C14H12FNO2/c1-9(17)16-11-4-2-3-10(7-11)13-6-5-12(18)8-14(13)15/h2-8,18H,1H3,(H,16,17)
- InChI Key： HNSOZZHAGIUKOV-UHFFFAOYSA-N
- SMILES： FC1C=C(C=CC=1C1C=CC=C(C=1)NC(C)=O)O

Computed Properties

Exact Mass: 245.08520679Da
Monoisotopic Mass: 245.08520679Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 298
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 49.3Å²

4-(3-Acetylaminophenyl)-3-fluorophenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB319880-5 g	4-(3-Acetylaminophenyl)-3-fluorophenol, 95%; .	1261993-37-6	95%	5g	€1159.00	2023-04-26
abcr	AB319880-5g	4-(3-Acetylaminophenyl)-3-fluorophenol, 95%; .	1261993-37-6	95%	5g	€1159.00	2025-04-21

4-(3-Acetylaminophenyl)-3-fluorophenol Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3-Acetylaminophenyl)-3-fluorophenol

4-(3-Acetylaminophenyl)-3-fluorophenol (CAS No. 1261993-37-6): A Comprehensive Overview

4-(3-Acetylaminophenyl)-3-fluorophenol (CAS No. 1261993-37-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This fluorinated phenol derivative is characterized by its unique molecular structure, combining an acetylaminophenyl group with a fluorine-substituted phenol. The presence of both acetylaminophenyl and fluorophenol moieties makes this compound a valuable intermediate in the synthesis of more complex molecules.

The compound's molecular formula is C₁₄H₁₂FNO₂, with a molecular weight of 245.25 g/mol. Its structural features, including the fluorine atom and the acetylaminophenyl group, contribute to its distinct chemical properties. Researchers have shown particular interest in 4-(3-Acetylaminophenyl)-3-fluorophenol due to its potential applications in drug discovery and material science.

Recent studies highlight the growing importance of fluorinated compounds in medicinal chemistry, with 4-(3-Acetylaminophenyl)-3-fluorophenol being no exception. The compound's ability to serve as a building block for more complex structures has made it a subject of interest in the development of novel therapeutic agents. Its fluorophenol component, in particular, is known to influence the pharmacokinetic properties of drug candidates.

In the context of current research trends, 4-(3-Acetylaminophenyl)-3-fluorophenol aligns with the increasing demand for fluorinated pharmaceutical intermediates. The pharmaceutical industry's focus on targeted drug delivery and precision medicine has created new opportunities for specialized compounds like this one. Researchers are exploring its potential in creating molecules with enhanced bioavailability and target specificity.

The synthesis of 4-(3-Acetylaminophenyl)-3-fluorophenol typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize and verify the compound's structure. These quality control measures are crucial for applications where compound purity is paramount.

From a commercial perspective, 4-(3-Acetylaminophenyl)-3-fluorophenol has seen growing demand in the fine chemicals market. Suppliers and manufacturers are responding to the needs of research institutions and pharmaceutical companies by offering this compound in various quantities and purity grades. The global market for specialty fluorinated compounds is expected to continue its growth trajectory, driven by advancements in drug discovery and material science.

Environmental and safety considerations are important when working with 4-(3-Acetylaminophenyl)-3-fluorophenol. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when handling this compound. Researchers should consult the material safety data sheet (MSDS) and adhere to institutional safety protocols.

Looking ahead, the future applications of 4-(3-Acetylaminophenyl)-3-fluorophenol appear promising. Its role as a versatile intermediate positions it well for continued use in pharmaceutical research, particularly in the development of fluorine-containing drugs. As the understanding of structure-activity relationships in medicinal chemistry advances, compounds with precise fluorine substitutions like this one will likely remain valuable tools for researchers.

For those seeking more information about 4-(3-Acetylaminophenyl)-3-fluorophenol (CAS No. 1261993-37-6), numerous scientific databases and chemical suppliers provide detailed specifications. The compound's unique combination of structural features ensures its continued relevance in cutting-edge chemical research and pharmaceutical development.